Cas no 46037-45-0 (1-cyclohexylpyrrolidin-3-amine)

1-Cyclohexylpyrrolidin-3-amine is a chiral amine compound featuring a cyclohexyl substituent attached to a pyrrolidine ring. This structure confers versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The cyclohexyl group enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. The amine functionality at the 3-position allows for further derivatization, making it valuable in asymmetric synthesis and catalyst design. Its rigid pyrrolidine scaffold contributes to stereochemical control in reactions. The compound is typically handled under inert conditions due to its amine reactivity. Suitable for research and industrial use, it serves as an intermediate in the development of specialized fine chemicals.
1-cyclohexylpyrrolidin-3-amine structure
46037-45-0 structure
Product Name:1-cyclohexylpyrrolidin-3-amine
CAS No:46037-45-0
MF:C10H20N2
MW:168.279202461243
MDL:MFCD00760822
CID:3161699
PubChem ID:3670074
Update Time:2025-05-24

1-cyclohexylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine, 1-cyclohexyl-
    • 1-cyclohexylpyrrolidin-3-amine
    • F95263
    • MFCD01572475
    • 1-Cyclohexyl-3-pyrrolidinylamine dihydrochloride
    • 887-673-1
    • NS-01370
    • 1-Cyclohexyl-3-pyrrolidinamine 2HCl
    • Oprea1_123418
    • DPEPZAJVZHRORQ-UHFFFAOYSA-N
    • 1-CYCLOHEXYL-3-PYRROLIDINAMINE
    • 1-cyclohexyl-3-aminopyrrolidine
    • 46037-45-0
    • 3-amino-1-cyclohexylpyrrolidine
    • CS-0215792
    • AKOS009455399
    • SCHEMBL1306880
    • WBA03745
    • F8882-0705
    • N-cyclohexyl-3-aminopyrrolidine
    • EN300-301494
    • MDL: MFCD00760822
    • Inchi: 1S/C10H20N2/c11-9-6-7-12(8-9)10-4-2-1-3-5-10/h9-10H,1-8,11H2
    • InChI Key: DPEPZAJVZHRORQ-UHFFFAOYSA-N
    • SMILES: N1(CCC(C1)N)C1CCCCC1

Computed Properties

  • Exact Mass: 168.162648646Da
  • Monoisotopic Mass: 168.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 232.8±8.0 °C at 760 mmHg
  • Flash Point: 89.1±13.6 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-cyclohexylpyrrolidin-3-amine Security Information

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Additional information on 1-cyclohexylpyrrolidin-3-amine

Comprehensive Overview of 1-Cyclohexylpyrrolidin-3-amine (CAS No. 46037-45-0): Properties, Applications, and Research Insights

1-Cyclohexylpyrrolidin-3-amine (CAS No. 46037-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine derivative, characterized by its cyclohexyl and pyrrolidine moieties, exhibits unique structural features that make it valuable for drug discovery and material science. Its molecular formula, C10H20N2, and precise stereochemistry contribute to its diverse reactivity and potential applications.

In recent years, the demand for pyrrolidine-based compounds like 1-cyclohexylpyrrolidin-3-amine has surged due to their role as building blocks in central nervous system (CNS) drug development. Researchers highlight its utility in designing neuromodulators and enzyme inhibitors, aligning with trending topics such as neurodegenerative disease therapeutics and precision medicine. The compound’s lipophilicity, influenced by the cyclohexyl group, enhances blood-brain barrier permeability—a critical factor in CNS-targeted drugs.

Synthetic routes to CAS 46037-45-0 often involve reductive amination or cyclization strategies, with optimization for yield and enantioselectivity being a frequent focus in peer-reviewed studies. Analytical techniques like HPLC and NMR spectroscopy are employed to verify purity, as impurities can significantly impact pharmacological profiles. Notably, the compound’s chiral center at the 3-position necessitates stereocontrolled synthesis, a topic widely searched in asymmetric catalysis forums.

Beyond pharmaceuticals, 1-cyclohexylpyrrolidin-3-amine finds niche applications in ligand design for catalysis and metal-organic frameworks (MOFs). Its amine functionality allows coordination with transition metals, relevant to green chemistry initiatives. This aligns with growing interest in sustainable catalytic processes, a frequently queried topic in academic and industrial searches.

Safety and handling of 46037-45-0 adhere to standard laboratory protocols. While not classified as high-risk, its amine group warrants precautions against moisture-sensitive side reactions. Storage recommendations typically suggest inert atmospheres and low temperatures, details often sought by synthetic chemists in chemical handling guidelines.

Market trends indicate rising procurement of 1-cyclohexylpyrrolidin-3-amine by contract research organizations (CROs) and academic labs, driven by its versatility. Patent analyses reveal its inclusion in innovative drug candidates, particularly for G-protein-coupled receptor (GPCR) targets—a hot topic in biomedical research.

In conclusion, CAS No. 46037-45-0 represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural adaptability and relevance to cutting-edge therapeutic areas ensure continued research interest, reflected in the compound’s persistent visibility across scientific databases and chemical supplier catalogs.

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